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Compound of Interest

Compound Name: Aurum muriaticum natronatum

Cat. No.: B8398533 Get Quote

For researchers, scientists, and drug development professionals, it is imperative to recognize

that "Aurum muriaticum natronatum" is a term that can refer to two distinct products: a

homeopathic remedy and the chemical compound Sodium tetrachloroaurate(III) dihydrate

(NaAuCl₄·2H₂O). The safety and handling protocols for these two substances are vastly

different. This guide focuses on the chemical compound, which is corrosive and requires

stringent safety measures in a laboratory setting.[1][2] The homeopathic preparation, a highly

diluted substance, does not necessitate the same level of personal protective equipment.[3][4]

[5]

Chemical Identity:

Chemical Name: Sodium tetrachloroaurate(III) dihydrate[1]

Synonyms: Sodium chloroaurate, sodium gold chloride, gold sodium chloride[1]

CAS Number: 13874-02-7[1][6]

Hazards Overview:

Sodium tetrachloroaurate(III) dihydrate is classified as a hazardous substance. It can cause

skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][7] The substance is

corrosive to the eyes, skin, and mucous membranes.[2] In case of fire, it may emit toxic fumes.

[8]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling

Aurum muriaticum natronatum (Sodium tetrachloroaurate(III) dihydrate). The following table

summarizes the required PPE based on safety data sheets.

Protection Type Required Equipment Specifications and Remarks

Eye and Face Protection Safety goggles or a face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[6]

Skin Protection
Impermeable gloves and

protective work clothing

Wear chemical-resistant

gloves for all contact. A lab

coat or apron that is flame and

chemical resistant is

necessary.[1][8]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when dusts or fumes

are present. A suitable

respirator for acid gas/chlorine

is recommended.[1][8] For

higher concentrations, a self-

contained breathing apparatus

(SCBA) with a full face shield

may be necessary.[8]

General Hygiene
Eyewash stations and safety

showers

Must be in close proximity to

the workstation.[2] Always

wash hands thoroughly after

handling.[8]

Experimental Protocols and Handling Procedures
Safe Handling:

Ventilation: Always handle Sodium tetrachloroaurate(III) dihydrate in a well-ventilated area or

under a chemical fume hood.[1][2][6]
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Avoiding Dust: Take measures to avoid the formation of dust during handling.[2][6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands and any

exposed skin thoroughly after handling.[6][7]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed, properly labeled

container.[1][8] Keep away from incompatible materials such as organic solvents, acids,

bases, ammonia, and zinc.[1]

Spill Management:

In the event of a spill, it is crucial to act swiftly and safely.

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[1]

Personal Protection: Wear the appropriate PPE, including respiratory protection, before

attempting to clean up the spill.[1]

Containment: For large spills, dike the area to prevent further spread.[8]

Cleanup: Carefully sweep or scoop up the spilled material, avoiding the generation of dust,

and place it into a suitable, labeled container for disposal.[1][2] The use of a vacuum cleaner

with a high-efficiency particulate filter is also an option if adequate ventilation is available.[8]

Decontamination: After the material has been collected, clean the spill site.[8]

Disposal Plan:

Dispose of waste material in accordance with local, state, and federal regulations.[1] Do not

allow the chemical to enter drains or be released into the environment.[1][2] Scrap material can

often be collected for recycling.[1]

Emergency Procedures
First Aid Measures:
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical

attention.[1][9]

Skin Contact: Remove all contaminated clothing and wash the affected area immediately

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[1][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do so. Seek

immediate medical attention.[1][8]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][2]

Visualization of Safe Handling Workflow
The following diagram illustrates the standard operating procedure for handling Aurum
muriaticum natronatum in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Aurum muriaticum natronatum
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Caption: Workflow for handling Aurum muriaticum natronatum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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